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Compound of Interest

Compound Name: MD-265

Cat. No.: B15544086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent research compound MD-265, a Proteolysis Targeting Chimera (PROTAC) designed

to degrade the MDM2 protein. Given the compound's application in oncology research, it is

imperative to handle it with the utmost care, treating it as a hazardous substance.

Summary of Key Safety and Handling Data
The following table summarizes crucial safety information based on general guidelines for

handling potent, hazardous compounds in a laboratory setting. Since a specific Safety Data

Sheet (SDS) for MD-265 is not publicly available, these recommendations are derived from

best practices for similar research chemicals.
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Parameter Information Source

Chemical Name MD-265 General Laboratory Safety

CAS Number Not available General Laboratory Safety

Molecular Formula Not publicly available General Laboratory Safety

Molecular Weight Not publicly available General Laboratory Safety

Primary Hazards

Potentially cytotoxic,

mutagenic, or teratogenic.

Assume high potency and

handle with caution.

[1][2]

Storage (Powder)
Store at -20°C in a tightly

sealed container.
[3]

Storage (in Solution)

Dependent on solvent. For

DMSO, store at -80°C for long-

term storage.

[3]

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.
[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling MD-265 to prevent exposure.[4]
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PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.

Prevents skin contact with the

potent compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

aerosols.

Body Protection

A disposable, fluid-resistant

laboratory coat with tight-fitting

cuffs.

Prevents contamination of

personal clothing.[2]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

required when handling the

powder form outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation.

[5]

Experimental Protocols: General Workflow for
Handling MD-265
The following is a generalized workflow for handling MD-265 in a laboratory setting. This

protocol should be adapted to specific experimental needs and institutional safety guidelines.
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Caption: General laboratory workflow for handling the potent research compound MD-265.
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Signaling Pathway: Mechanism of Action of MD-265
MD-265 is a PROTAC that induces the degradation of the MDM2 protein. It functions by

forming a ternary complex between the MDM2 protein and an E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of MDM2.

PROTAC Action

Cellular Degradation

MD-265

Ternary Complex
(MD-265 + MDM2 + E3 Ligase)MDM2 Protein

E3 Ubiquitin Ligase

Ubiquitination of MDM2recruits Proteasometargets for MDM2 Degradationleads to

Click to download full resolution via product page

Caption: Signaling pathway of MDM2 protein degradation induced by the PROTAC MD-265.

Disposal Plan
All materials contaminated with MD-265 must be treated as hazardous waste and disposed of

according to institutional and local regulations.
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Waste Type Disposal Procedure

Solid Waste

Unused powder, contaminated consumables

(e.g., pipette tips, tubes), and PPE should be

collected in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste

Solutions containing MD-265 should be

collected in a labeled, sealed, and chemical-

resistant hazardous waste container. Do not

pour down the drain.

Sharps

Needles, syringes, and other sharps

contaminated with MD-265 must be disposed of

in a designated sharps container for hazardous

chemical waste.

Spill Management
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

contamination.
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Spill Size Procedure

Small Spill (<5 mL or <5 g)

1. Alert others in the area. 2. Ensure proper PPE

is worn. 3. For liquid spills, cover with an

absorbent material. For solid spills, gently cover

with a damp absorbent pad to avoid raising

dust.[5] 4. Collect all contaminated materials

using non-sparking tools and place them in a

sealed hazardous waste container. 5.

Decontaminate the spill area with a suitable

solvent (e.g., 70% ethanol) followed by soap

and water.

Large Spill (>5 mL or >5 g)

1. Evacuate the immediate area and alert

others. 2. Contact the institution's environmental

health and safety (EHS) office immediately. 3.

Restrict access to the spill area. 4. Only trained

personnel with appropriate respiratory protection

should attempt to clean up a large spill.[5]

By adhering to these safety and handling protocols, researchers can minimize the risks

associated with the potent compound MD-265 and maintain a safe laboratory environment.

Always consult your institution's specific safety guidelines and chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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